Cas no 1804476-24-1 (4-(Difluoromethyl)-2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1804476-24-1
• MF: C₈H₂F₉NO
• MW: 299.093213558197
• CID: 4815149
• Update Time: 2025-06-15

4-(Difluoromethyl)-2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F9NO/c9-5(10)2-1-3(19-8(15,16)17)18-6(11)4(2)7(12,13)14/h1,5H
• InChI Key： IJZLKHDLLSMANB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1C(F)(F)F)F)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804476-24-1)

In the realm of fluorinated heterocyclic compounds, 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804476-24-1) stands out as a structurally unique and functionally versatile molecule. This compound belongs to the pyridine family, characterized by its multiple fluorine substitutions, including difluoromethyl, fluoro, and trifluoromethoxy groups. These modifications enhance its electronic properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of trifluoromethyl groups further contributes to its lipophilicity and metabolic stability, key traits for bioactive molecules.

The compound’s CAS number 1804476-24-1 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Researchers often search for terms like "fluorinated pyridine derivatives", "synthesis of trifluoromethylpyridines", or "applications of difluoromethyl compounds", reflecting the growing demand for fluorinated building blocks in drug discovery. Recent trends highlight its potential in designing kinase inhibitors and antimicrobial agents, aligning with the industry’s focus on targeted therapies and antibiotic resistance solutions.

From a synthetic chemistry perspective, the introduction of trifluoromethoxy and difluoromethyl groups into the pyridine ring requires specialized methodologies, such as halogen-exchange reactions or radical fluorination. These techniques are frequently discussed in forums and publications, with queries like "how to introduce CF3O groups into heterocycles" gaining traction. The compound’s stability under physiological conditions also makes it a candidate for PET (positron emission tomography) imaging probes, a hot topic in diagnostic imaging research.

Environmental and safety profiles of fluorinated compounds are another area of user interest. While 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is not classified as hazardous, its biodegradation pathways and ecotoxicology are often explored under keywords like "green chemistry fluorinated pyridines". Innovations in catalytic fluorination, such as photoredox catalysis, are reducing the environmental footprint of such syntheses, addressing sustainability concerns in the chemical industry.

In material science, this pyridine derivative’s electron-withdrawing properties are leveraged in organic electronics, particularly in OLED (organic light-emitting diode) architectures. Searches for "fluorinated pyridines in OLEDs" or "high-performance electronic materials" underscore its relevance. The compound’s ability to modulate charge transport and energy levels aligns with the push for energy-efficient displays and wearable technologies.

To summarize, 4-(Difluoromethyl)-2-fluoro-6-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1804476-24-1) exemplifies the intersection of fluorine chemistry and multidisciplinary applications. Its structural complexity and functional adaptability continue to inspire research across pharmaceuticals, agrochemicals, and advanced materials, answering the demand for innovative, high-performance compounds in science and technology.